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Compound of Interest

Compound Name:
FNLEALVTHTLPFEK-(Lys-

13C6,15N2)

Cat. No.: B12363593 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of the isotopically labeled peptide FNLEALVTHTLPFEK-(Lys-13C6,15N2). Following

these procedures will help ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling FNLEALVTHTLPFEK-(Lys-13C6,15N2), the following personal protective

equipment should be worn to minimize exposure and ensure safety.

PPE Category Item Specification

Hand Protection Disposable Gloves Nitrile or latex

Eye Protection Safety Glasses ANSI Z87.1-rated

Body Protection Laboratory Coat Standard

Operational Plan
A systematic approach to handling the peptide from receipt to disposal is critical for laboratory

safety and research integrity.

1. Receiving and Inspection:
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Upon receipt, visually inspect the packaging for any signs of damage or leakage.

Verify that the product name and specifications on the label match the order.

Log the receipt of the material in the laboratory inventory system.

2. Storage:

Store the peptide in a tightly sealed container in a cool, dry, and well-ventilated area.

For long-term storage, refer to the manufacturer's specific recommendations, which may

include refrigeration or freezing.

Keep the container clearly labeled with the compound name and any relevant hazard

information (though none are expected for this peptide).

3. Handling and Use:

Handle the peptide in a designated and clean laboratory area.

Avoid inhalation of any dust if the peptide is in solid form by handling it in a fume hood or a

well-ventilated space.

Use clean spatulas and weighing papers for transferring the solid material.

When preparing solutions, add the peptide slowly to the solvent to avoid splashing.

Always wear the recommended PPE during handling.

4. Spill Response:

In case of a small spill, wipe it up with absorbent material.

Clean the spill area with a suitable laboratory detergent and then with water.

For larger spills, contain the spill and absorb the material with a non-combustible absorbent,

such as sand or earth.

Place the absorbed material into a sealed container for disposal.
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Disposal Plan
Proper disposal of the peptide and any contaminated materials is essential to prevent

environmental contamination.

Unused Product: Dispose of the unused peptide in accordance with local, state, and federal

regulations for non-hazardous chemical waste.

Contaminated Materials: Dispose of any contaminated gloves, absorbent materials, and

empty containers as non-hazardous solid waste.

Solutions: Aqueous solutions of the peptide can typically be disposed of down the drain with

copious amounts of water, unless local regulations prohibit this.

Below is a workflow diagram illustrating the key handling and decision points for

FNLEALVTHTLPFEK-(Lys-13C6,15N2).
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Peptide Handling Workflow
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Caption: Workflow for handling FNLEALVTHTLPFEK-(Lys-13C6,15N2).

To cite this document: BenchChem. [Essential Safety and Handling Guidelines for
FNLEALVTHTLPFEK-(Lys-13C6,15N2)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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